Cas no 872266-03-0 (1H-Purine-2,6,8(3H)-trione,tetrahydro-)

• Product Name: 1H-Purine-2,6,8(3H)-trione,tetrahydro-
• CAS No: 872266-03-0
• MF: C₅H₆N₄O₃
• MW: 170.126140117645
• CID: 719441
• PubChem ID: 15773209
• Update Time: 2025-04-19

1H-Purine-2,6,8(3H)-trione,tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6,8(3H)-trione,tetrahydro-
• U-6000
• SCHEMBL13805527
• 872266-03-0
• octahydro-1H-purine-2,6,8-trione
• U-6060
• Tetrahydroharnsaure
• Tetrahydro-1H-purine-2,6,8(3H)-trione

• Inchi： 1S/C5H6N4O3/c10-3-1-2(7-4(11)6-1)8-5(12)9-3/h1-2H,(H2,6,7,11)(H2,8,9,10,12)
• InChI Key： TVWHNULVHGKJHS-UHFFFAOYSA-N
• SMILES： O=C1C2C(NC(N1)=O)NC(N2)=O

Computed Properties

• Exact Mass: 170.04399007g/mol
• Monoisotopic Mass: 170.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines